molecular formula C11H11NO2 B1589053 Methyl 7-methyl-1H-indole-5-carboxylate CAS No. 180624-25-3

Methyl 7-methyl-1H-indole-5-carboxylate

Cat. No. B1589053
M. Wt: 189.21 g/mol
InChI Key: MGOHUBDYDVDLNT-UHFFFAOYSA-N
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Description

“Methyl 7-methyl-1H-indole-5-carboxylate” is a substituted 1H-indole . It can be prepared by the esterification of indole-5-carboxylic acid . It has been used as a reactant in various processes such as the biosynthesis of inhibitors of protein kinases, metal-free Friedel-Crafts alkylation, preparation of diphenylsulfonium ylides from Martin’s sulfurane, cross dehydrogenative coupling reactions, synthesis of indirubin derivatives, and preparation of aminoindolylacetates .


Synthesis Analysis

The compound can be prepared by N-alkylation of methyl indole-5-carboxylate with propargyl bromide in toluene / 50% sodium hydroxide under phase-transfer catalysis .


Molecular Structure Analysis

The molecular formula of “Methyl 7-methyl-1H-indole-5-carboxylate” is C10H9NO2 . It has an average mass of 175.184 Da and a monoisotopic mass of 175.063324 Da .


Chemical Reactions Analysis

“Methyl 7-methyl-1H-indole-5-carboxylate” has been used as a reactant in various chemical reactions. These include its use in the biosynthesis of inhibitors of protein kinases, metal-free Friedel-Crafts alkylation, preparation of diphenylsulfonium ylides from Martin’s sulfurane, cross dehydrogenative coupling reactions, synthesis of indirubin derivatives, and preparation of aminoindolylacetates .


Physical And Chemical Properties Analysis

“Methyl 7-methyl-1H-indole-5-carboxylate” has a molecular formula of C10H9NO2 . It has an average mass of 175.184 Da and a monoisotopic mass of 175.063324 Da .

Scientific Research Applications

  • Antiviral Activity

    • Field: Virology
    • Application: Indole derivatives have been reported as antiviral agents .
    • Method: Specific indole derivatives were prepared and tested for their antiviral activity .
    • Results: One compound, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate, showed inhibitory activity against influenza A .
  • Antimicrobial Activity

    • Field: Microbiology
    • Application: Certain indole derivatives were reported as antimicrobial agents .
    • Method: Specific indole derivatives were synthesized and tested for their antimicrobial activity .
    • Results: Some compounds showed activity against Mycobacterium tuberculosis, multidrug-resistant Acinetobacter baumanii, and Gram-negative bacteria .
  • Biosynthesis of Inhibitors of Protein Kinases

    • Field: Biochemistry
    • Application: Indole derivatives are used as reactants for the biosynthesis of inhibitors of protein kinases .
    • Method: Specific indole derivatives are used in the synthesis process .
    • Results: The resulting compounds act as inhibitors of protein kinases .
  • Metal-Free Friedel-Crafts Alkylation

    • Field: Organic Chemistry
    • Application: Indole derivatives are used as reactants in metal-free Friedel-Crafts alkylation .
    • Method: Specific indole derivatives are used in the alkylation process .
    • Results: The resulting compounds are products of Friedel-Crafts alkylation .
  • Preparation of Diphenylsulfonium Ylides

    • Field: Organic Chemistry
    • Application: Indole derivatives like Methyl indole-5-carboxylate can be used in the preparation of diphenylsulfonium ylides .
    • Method: Specific indole derivatives are used in the preparation process .
    • Results: The resulting compounds are diphenylsulfonium ylides .
  • Cross Dehydrogenative Coupling Reactions

    • Field: Organic Chemistry
    • Application: Indole derivatives can be used in cross dehydrogenative coupling reactions .
    • Method: Specific indole derivatives are used in the coupling process .
    • Results: The resulting compounds are products of cross dehydrogenative coupling reactions .
  • Antiviral Activity

    • Field: Virology
    • Application: 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents .
    • Method: Specific indole derivatives were prepared and tested for their antiviral activity .
    • Results: One compound, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate, showed inhibitory activity against influenza A with IC50 = 7.53 μmol/L and the highest selectivity index (SI) value 17.1 to CoxB3 virus .
  • Antioxidant Activity

    • Field: Biochemistry
    • Application: Indole derivatives possess various biological activities, including antioxidant activity .
    • Method: Specific indole derivatives were synthesized and tested for their antioxidant activity .
    • Results: Some compounds showed significant antioxidant activity .

Safety And Hazards

“Methyl 7-methyl-1H-indole-5-carboxylate” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

methyl 7-methyl-1H-indole-5-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11NO2/c1-7-5-9(11(13)14-2)6-8-3-4-12-10(7)8/h3-6,12H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MGOHUBDYDVDLNT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC2=C1NC=C2)C(=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00441373
Record name Methyl 7-methyl-1H-indole-5-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00441373
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

189.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 7-methyl-1H-indole-5-carboxylate

CAS RN

180624-25-3
Record name Methyl 7-methyl-1H-indole-5-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00441373
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
1
Citations
J Ezquerra, C Pedregal, C Lamas… - The Journal of …, 1996 - ACS Publications
Upon reaction with IPy 2 BF 4 , 4-substituted anilines give regioselectively the corresponding o-iodoanilines in nearly quantitative yield, in a process that can be carried out on a …
Number of citations: 261 pubs.acs.org

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